Cinitapride
Cinitapride
Cinitapride is an aromatic ether and a C-nitro compound.
Cinitapride is a gastroprokinetic agent and antiulcer benzamide with agonist activity at 5-HT1 and 5-HT4 receptors and antagonist activity at 5-HT2 receptors. It is marketed in Spain and Mexico.
Cinitapride is a gastroprokinetic agent and antiulcer benzamide with agonist activity at 5-HT1 and 5-HT4 receptors and antagonist activity at 5-HT2 receptors. It is marketed in Spain and Mexico.
Brand Name:
Vulcanchem
CAS No.:
66564-14-5
VCID:
VC21119634
InChI:
InChI=1S/C21H30N4O4/c1-2-29-20-13-18(22)19(25(27)28)12-17(20)21(26)23-16-8-10-24(11-9-16)14-15-6-4-3-5-7-15/h3-4,12-13,15-16H,2,5-11,14,22H2,1H3,(H,23,26)
SMILES:
CCOC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3CCC=CC3)[N+](=O)[O-])N
Molecular Formula:
C21H30N4O4
Molecular Weight:
402.5 g/mol
Cinitapride
CAS No.: 66564-14-5
Cat. No.: VC21119634
Molecular Formula: C21H30N4O4
Molecular Weight: 402.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cinitapride is an aromatic ether and a C-nitro compound. Cinitapride is a gastroprokinetic agent and antiulcer benzamide with agonist activity at 5-HT1 and 5-HT4 receptors and antagonist activity at 5-HT2 receptors. It is marketed in Spain and Mexico. |
|---|---|
| CAS No. | 66564-14-5 |
| Molecular Formula | C21H30N4O4 |
| Molecular Weight | 402.5 g/mol |
| IUPAC Name | 4-amino-N-[1-(cyclohex-3-en-1-ylmethyl)piperidin-4-yl]-2-ethoxy-5-nitrobenzamide |
| Standard InChI | InChI=1S/C21H30N4O4/c1-2-29-20-13-18(22)19(25(27)28)12-17(20)21(26)23-16-8-10-24(11-9-16)14-15-6-4-3-5-7-15/h3-4,12-13,15-16H,2,5-11,14,22H2,1H3,(H,23,26) |
| Standard InChI Key | ZDLBNXXKDMLZMF-UHFFFAOYSA-N |
| SMILES | CCOC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3CCC=CC3)[N+](=O)[O-])N |
| Canonical SMILES | CCOC1=CC(=C(C=C1C(=O)NC2CCN(CC2)CC3CCC=CC3)[N+](=O)[O-])N |
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